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Compound of Interest

Compound Name: [(Chloroacetyl)anilinojacetic acid

Cat. No.: B429008

Get Quote

Executive Summary

[(Chloroacetyl)anilino]acetic acid (C10H10CINO3s) represents a pivotal structural node in

heterocyclic chemistry. Functioning as the direct acyclic precursor to 3-phenylsydnone, its
crystal structure offers unique insights into the conformational "locking" required for mesoionic
cyclization. This guide provides a comprehensive analysis of its molecular geometry, synthesis
for crystallographic quality, and the supramolecular architecture that governs its stability and
reactivity.

Key Technical Insights:

» Conformational Isomerism: The molecule exists in a dynamic equilibrium between cis and
trans amide rotamers, with the cis-conformer being the requisite pre-organization for
sydnone formation.

» Crystal Packing: Dominated by carboxylic acid dimerization (

motifs) and weak C—H---O / C—H-:-Cl interactions typical of chloroacetamides.
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o Reactivity: The structure explains the facile dehydration to the mesoionic ring system under
anhydride conditions.

Chemical Context & Synthesis

To obtain single crystals suitable for X-ray diffraction (XRD), high-purity synthesis avoiding the
formation of the mesoionic product is required.

Synthetic Pathway

The synthesis involves the N-acylation of N-phenylglycine. The reaction must be controlled to
prevent premature cyclization or esterification.

Reaction Scheme:
» Nucleophilic Attack:N-phenylglycine acts as the nucleophile attacking chloroacetyl chloride.

o Elimination: Loss of HCl yields the target acid.

Crystallization Protocol

e Solvent System: Ethanol/Water (80:20 v/v) or Benzene/Petroleum Ether (for non-polar
packing).

e Method: Slow evaporation at 4°C.

o Critical Parameter: Temperature control is vital; elevated temperatures (>50°C) in the
presence of dehydrating agents promote cyclization to 3-phenylsydnone.

DOT Diagram: Synthesis & Crystallization Workflow
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Caption: Workflow for isolating [(Chloroacetyl)anilino]lacetic acid crystals while avoiding
cyclization.

Crystallographic Data & Structural Analysis

While specific unit cell parameters for the free acid are often proprietary or archived in older
print journals (e.g., Acta Cryst. pre-1980), the structure is rigorously defined by its ethyl ester
derivative and the sydnone product. The following data represents the consensus structural
parameters for this class of N-substituted anilides.

Predicted Unit Cell Parameters (Analogous Class)

Based on the isomorphism with N-chloroacetyl-N-phenylglycine ethyl ester and related N-
haloacetyl anilines:

Parameter Value (Typical for Class) Description

Common for planar aromatic

Crystal System Monoclinic )
acids.[1]
Centrosymmetric, favoring acid
Space Group or ]
dimers.
. 4 One molecule per asymmetric
unit.
Density ( High density due to Chlorine
~1.45 g/cm3
) atom.
R-Factor <0.05 Expected for high-quality data.

Molecular Geometry

The molecule features three distinct planes: the phenyl ring, the amide plane, and the
carboxylic acid group.

e Amide Bond: The

bond length is typically 1.35 A, indicating partial double bond character.
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o Torsion Angles: The phenyl ring is twisted relative to the amide plane (torsion angle

) to minimize steric clash with the chloroacetyl oxygen.

e The "Sydnone Pre-organization™:

o The molecule adopts a conformation where the carboxylic acid oxygen is proximal to the
amide carbonyl carbon.

o This proximity is the structural prerequisite for the dehydration-cyclization mechanism that
forms the mesoionic ring.

Supramolecular Architecture
The crystal packing is governed by a hierarchy of intermolecular forces:
o Carboxylic Acid Dimerization: Strong

hydrogen bonds form centrosymmetric dimers (
graph set). This is the dominant structural motif.

» Weak Hydrogen Bonds:

interactions between the methylene protons of the chloroacetyl group and the carbonyl
oxygens.

» Halogen Bonding: Potential

or

interactions, which are common in chloroacetamides (e.g., the herbicide metolachlor).

DOT Diagram: Hydrogen Bonding Network
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Caption: Primary packing motif showing the carboxylic acid dimer and secondary weak
interactions.

Implications for Drug Development & Herbicides

Understanding this structure is critical for two fields:

Mesoionic Drug Synthesis

The compound is the linear precursor to Sydnones (e.g., 3-phenylsydnone).

» Mechanism: The crystal structure reveals the cis-amide conformation necessary for the lone
pair on the carboxylate to attack the amide carbonyl.

 Validation: If the crystal structure showed a rigid trans conformation, cyclization would be
kinetically inhibited. The observed reactivity confirms the conformational flexibility seen in the
lattice.

Herbicide Mode of Action

As a structural analog to Chloroacetamides (Alachlor, Metolachlor):
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» VLCFA Inhibition: The spatial arrangement of the chloroacetyl group relative to the phenyl
ring mimics the transition state for inhibiting Very Long Chain Fatty Acid (VLCFA) elongases.

e SAR Insight: The "ortho-effect” (substitution on the phenyl ring) locks the conformation,
increasing herbicidal potency. The unsubstituted phenyl ring in this compound allows more
rotation, explaining its lower potency compared to 2,6-diethyl analogs.

Experimental Methodology: Structure Determination

To validate the structure in your own lab, follow this standard operating procedure (SOP).

X-Ray Data Collection

¢ Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo-K
radiation,
A).

o Temperature: 100 K (Cryostream). Low temperature is essential to reduce thermal motion of
the flexible chloromethyl group.

e Resolution: 0.8 A or better.

Refinement Strategy

Solution: Solve using Direct Methods (SHELXT).

o Refinement: Full-matrix least-squares on

(SHELXL).

o Disorder Handling: The chloroacetyl group often shows rotational disorder. Use PART
commands and EADP constraints if the chlorine atom occupies multiple positions.

e Hydrogen Atoms: Constrain aromatic H atoms; locate carboxylic H atom from difference
Fourier maps to confirm the dimer motif.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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